Cas no 142698-60-0 (Macrocarpal B)

• Product Name: Macrocarpal B
• CAS No: 142698-60-0
• MF: C₂₈H₄₀O₆
• MW: 472.613609313965
• CID: 180405
• PubChem ID: 454458
• Update Time: 2025-05-23

Macrocarpal B Chemical and Physical Properties

Names and Identifiers

• Macrocarpal B
• 1,3-Benzenedicarboxaldehyde,5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-
• 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• macrocarpal-A
• [ "" ]
• CS-0023948
• 1H-Cycloprop[e]azulene, 1,3-benzenedicarboxaldehyde deriv.; 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-Decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde
• A885148
• DTXSID80162130
• 142698-60-0
• AKOS032948487
• HY-N3345
• CHEMBL396848
• 5-((1S)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo(6.3.0.0(2,4))undec-11-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• FS-10352
• 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methyl-butyl]-2,4,6-trihydroxy-benzene-1,3-dicarbaldehyde
• CHEBI:175704
• 5-[(1S)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0<2,4>]undec-11-yl)-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• SCHEMBL96058
• 5-[(1S)-1-[(1AR,4R,4AR,7S,7AS,7BR)-4-HYDROXY-1,1,4,7-TETRAMETHYL-OCTAHYDROCYCLOPROPA[E]AZULEN-7-YL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
• DA-65196
• 5-((1S)-1-((1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa(h)azulen-7-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• DTXCID7084621

• Inchi： 1S/C28H40O6/c1-14(2)11-19(20-24(32)15(12-29)23(31)16(13-30)25(20)33)27(5)9-7-18-22(27)21-17(26(21,3)4)8-10-28(18,6)34/h12-14,17-19,21-22,31-34H,7-11H2,1-6H3/t17-,18-,19-,21-,22-,27-,28-/m1/s1
• InChI Key： IBLPTYJTKWQCDX-NGLILROZSA-N
• SMILES： O[C@]1(C)CC[C@H]2C(C)(C)[C@H]2[C@@H]2[C@@](C)([C@@H](C3C(=C(C=O)C(=C(C=O)C=3O)O)O)CC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 472.28200
• Monoisotopic Mass: 472.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 535.7±50.0 °C at 760 mmHg
• Flash Point: 291.8±26.6 °C
• PSA: 115.06000
• LogP: 5.40760
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Macrocarpal B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids
• Sesquiterpenoids

Additional information on Macrocarpal B

Macrocarpal B (CAS No. 142698-60-0): A Comprehensive Overview

Macrocarpal B, also known by its CAS registry number 142698-60-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of terpenoids, is naturally occurring and has been isolated from various plant sources. Recent studies have highlighted its role in biological activities, making it a subject of interest for researchers in fields such as pharmacology, biotechnology, and natural product chemistry.

The chemical structure of Macrocarpal B is characterized by a complex arrangement of carbon atoms, with functional groups that contribute to its biological properties. Its molecular formula, C30H50O5, indicates a relatively large molecule with multiple oxygen-containing functional groups, which are often associated with antioxidant and anti-inflammatory activities. The compound's structure also includes a triterpene skeleton, which is common in many bioactive natural products.

Recent research has focused on the bioactivity of Macrocarpal B, particularly its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits significant antioxidant activity, which is crucial in combating oxidative stress—a key factor in various diseases such as cancer, diabetes, and neurodegenerative disorders. Additionally, Macrocarpal B has shown promise in modulating inflammatory pathways, suggesting its potential use in treating conditions like arthritis and inflammatory bowel disease.

In terms of pharmacological applications, Macrocarpal B has been investigated for its ability to inhibit enzymes involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that the compound can effectively inhibit the activity of COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain. This finding underscores its potential as a natural alternative to synthetic anti-inflammatory drugs.

The synthesis and isolation of Macrocarpal B have also been areas of active research. Traditionally obtained from plant sources such as *Garcinia macrophylla*, modern techniques like high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise characterization and isolation of this compound. Recent advancements in biotechnology have also explored the possibility of producing Macrocarpal B through microbial fermentation, offering a sustainable alternative to traditional extraction methods.

Moreover, the application of Macrocarpal B extends beyond pharmacology into the field of cosmetology. Its potent antioxidant properties make it a valuable ingredient in skincare products aimed at combating aging and protecting against environmental stressors. Several studies have demonstrated that topical application of Macrocarpal B can enhance skin elasticity and reduce oxidative damage, making it a promising addition to anti-aging formulations.

Despite its numerous potential applications, further research is required to fully understand the mechanisms underlying the biological activities of Macrocarpal B. Long-term toxicity studies and clinical trials are essential to establish its safety and efficacy for human use. Additionally, exploring its synergistic effects with other bioactive compounds could unlock new therapeutic possibilities.

In conclusion, Macrocarpal B (CAS No. 142698-60-0) stands out as a multifaceted compound with significant potential in various fields. Its unique chemical structure, coupled with its bioactive properties, positions it as a promising candidate for drug development and cosmetology. As research continues to uncover new insights into this compound, it is likely to play an increasingly important role in both medicinal and cosmetic industries.